Cas no 1609407-54-6 (8-(1-Pyrrolidinyl)-5-quinolinamine dihydrochloride)

• Product Name: 8-(1-Pyrrolidinyl)-5-quinolinamine dihydrochloride
• CAS No: 1609407-54-6
• MF: C₁₃H₁₇Cl₂N₃
• MW: 286.200180768967
• MDL: MFCD26959365
• CID: 4608772
• Update Time: 2025-11-07

8-(1-Pyrrolidinyl)-5-quinolinamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-(1-PYRROLIDINYL)-5-QUINOLINAMINE DIHYDROCHLORIDE
• 8-(Pyrrolidin-1-yl)quinolin-5-amine dihydrochloride
• 8-pyrrolidin-1-ylquinolin-5-amine;dihydrochloride
• 8-(1-Pyrrolidinyl)-5-quinolinamine dihydrochloride

• MDL： MFCD26959365
• Inchi： 1S/C13H15N3.2ClH/c14-11-5-6-12(16-8-1-2-9-16)13-10(11)4-3-7-15-13;;/h3-7H,1-2,8-9,14H2;2*1H
• InChI Key： CBXSFRULRPGDPQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2=CC=C(C3=CC=CN=C23)N)CCCC1

Computed Properties

• Exact Mass: 285.08
• Monoisotopic Mass: 285.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2

8-(1-Pyrrolidinyl)-5-quinolinamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-(1-Pyrrolidinyl)-5-quinolinamine dihydrochloride

Introduction to 8-(1-Pyrrolidinyl)-5-quinolinamine Dihydrochloride (CAS No. 1609407-54-6)

8-(1-Pyrrolidinyl)-5-quinolinamine dihydrochloride (CAS No. 1609407-54-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as 5-Quinolinamine, 8-(1-pyrrolidinyl)-, dihydrochloride, belongs to the class of quinoline derivatives and is characterized by its unique structural features and biological activities.

The chemical structure of 8-(1-Pyrrolidinyl)-5-quinolinamine dihydrochloride consists of a quinoline ring system substituted with a pyrrolidine moiety at the 8-position. The presence of the pyrrolidine group imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmacological studies. The dihydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in both research and clinical settings.

Recent studies have highlighted the potential of 8-(1-Pyrrolidinyl)-5-quinolinamine dihydrochloride in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 8-(1-Pyrrolidinyl)-5-quinolinamine dihydrochloride can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, 8-(1-Pyrrolidinyl)-5-quinolinamine dihydrochloride has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in chronic inflammatory conditions. Furthermore, it has been found to exhibit potent analgesic activity, making it a potential candidate for the development of new pain management therapies.

The pharmacokinetic properties of 8-(1-Pyrrolidinyl)-5-quinolinamine dihydrochloride have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily by hepatic enzymes and is eliminated through both renal and biliary routes.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-(1-Pyrrolidinyl)-5-quinolinamine dihydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for further clinical development.

In conclusion, 8-(1-Pyrrolidinyl)-5-quinolinamine dihydrochloride (CAS No. 1609407-54-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of neurodegenerative diseases, inflammation, and pain management. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.